Cas no 835617-36-2 (Mesitylenesulfonic acid dihydrate)

Mesitylenesulfonic acid dihydrate structure

835617-36-2 structure

Product Name:Mesitylenesulfonic acid dihydrate

CAS No:835617-36-2

Molecular Formula:C₉H₁₄O₄S

Molecular Weight:218.270061969757

MDL:MFCD00149535

CID:93059

PubChem ID:24847919

Mesitylenesulfonic acid dihydrate Properties

Names and Identifiers

- Mesitylenesulfonic acid dihydrate
- 2-MESITYLENESULFONIC ACID DIHYDRATE,97
- Benzenesulfonic acid, 2,4,6-trimethyl-, dihydrate (9CI)
- MDL： MFCD00149535
- InChIKey： XNOZTDZTNOUJFT-UHFFFAOYSA-N
- Inchi： 1S/C9H12O3S.H2O/c1-6-4-7(2)9(8(3)5-6)13(10,11)12;/h4-5H,1-3H3,(H,10,11,12);1H2
- SMILES： O=S(C1C(C)=CC(C)=CC=1C)(O)=O.O
- BRN： 1961501

Computed Properties

Exact Mass: 236.07200
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 1
Monoisotopic Mass: 199.04289
Heavy Atom Count: 15
Complexity: 240
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.7
Surface Charge: -1
Topological Polar Surface Area: 57.2

Experimental Properties

LogP: 2.64340
PSA: 81.21000
Melting Point: 74-78 °C (lit.)
Color/Form: Not available
Solubility: Not available
Sensitiveness: Light Sensitive & Hygroscopic

Mesitylenesulfonic acid dihydrate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003RXT-5g	Mesitylenesulfonic acid dihydrate	835617-36-2	98%	5g	$9.00	2024-04-21
A2B Chem LLC	AB75377-5g	Mesitylenesulfonic acid dihydrate	835617-36-2	98%	5g	$9.00	2024-04-19
Aaron	AR003S65-5g	Mesitylenesulfonic acid dihydrate	835617-36-2	98%	5g	$8.00
Alichem	A019089229-500g	2,4,6-Trimethylbenzenesulfonic acid dihydrate	835617-36-2	97%	500g	$416.00	2023-08-31
Ambeed	A394439-1g	2,4,6-Trimethylbenzenesulfonic acid dihydrate	835617-36-2	98%	1g	$29.00
Cooke Chemical	A5777712-5g	2-Mesitylenesulfonic acid dihydrate	835617-36-2	97%	5g	RMB 137.60	2023-09-07
eNovation Chemicals LLC	Y1259099-100g	Mesitylenesulfonic acid dihydrate	835617-36-2	98%	100g	$185	2023-05-17
TRC	M258550-5g	Mesitylenesulfonic Acid Dihydrate	835617-36-2		5g	$75.00	2023-05-18
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	B25321-25g	Mesitylenesulfonic acid dihydrate, 98+%	835617-36-2	98+%	25g	￥1278.00	2023-03-16
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M171279-250g	Mesitylenesulfonic acid dihydrate	835617-36-2	97%	250g	¥2224.90	2023-09-01

Mesitylenesulfonic acid dihydrate Suppliers

SHANG HAI TENG ZHUN Biotechnology Co., Ltd.

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(CAS:835617-36-2)

MR./MRS.:ZHANG JING LI

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Shanghai Aladdin Biochemical Technology Co., Ltd

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(CAS:835617-36-2)

MR./MRS.:A LA DING

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:835617-36-2)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Mesitylenesulfonic acid dihydrate Related Literature

1. The synthesis of oligoribonucleotides. Part XI. Preparation of ribonucleoside 2′-acetal 3′-esters by selective deacylation

Colin B. Reese,J. Charles M. Stewart,Jacques H. van Boom,Harry P. M. de Leeuw,Joek Nagel,Jan F. M. de Rooy J. Chem. Soc. Perkin Trans. 1 1975 934
2. Organic chemistry

J. Chem. Soc. 1872 25 995
3. Electrophilic aromatic substitution. Part XIV. Kinetics of nitration of some aromatic sulphonic acids in sulphuric acid

Roy B. Moodie,Kenneth Schofield,Tadao Yoshida J. Chem. Soc. Perkin Trans. 2 1975 788
4. The synthesis of oligoribonucleotides. Part IX. Preparation of ribonucleoside 2′-acetal 5′-esters

J. H. van Boom,G. R. Owen,J. Preston,T. Ravindranathan,C. B. Reese J. Chem. Soc. C 1971 3230
5. Notes

R. S. Satchell,R. S. Mann,D. Rouleau,B. F. Cain,W. Flavell,N. C. Ross,J. L. Cotter,D. B. Coult,M. Green,J. Charalambous,M. J. Frazer,W. Gerrard,R. T. Wragg,P. M. G. Bavin,A. N. de Belder,E. J. Bourne,J. B. Pridham,J. M. H. Graves,G. A. Hughes,T. Y. Jen,Herchel Smith,T. van Es,W. Prinz,M. P. Hartshorn,D. N. Kirk,A. F. A. Wallis J. Chem. Soc. 1964 5469
6. Index of authors

J. Chem. Soc. 1877 32 968
7. Theoretical calculations of chemical interactions. Part 4. Aromatic nucleophilic substitutions and S N2 reactions of 4- and 6-substituted 2-nitroanisoles

N. Sbarbati Nudelman,Daniel R. Palleros N2 reactions of 4- and 6-substituted 2-nitroanisoles. N. Sbarbati Nudelman Daniel R. Palleros J. Chem. Soc. Perkin Trans. 2 1985 805
8. Synthesis of (2S,4S)- and (2S,4R)-5-fluoroleucine and (2S,4S)-[5,5-2H2]-5-fluoroleucine

Jean-Damien Charrier,David S. Hadfield,Peter B. Hitchcock,Douglas W. Young Org. Biomol. Chem. 2004 2 474
9. Organic chemistry

J. Chem. Soc. 1877 32 725

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